![molecular formula C18H25NO B2487372 (3R,5R,7R)-adamantan-1-yl((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone CAS No. 1797558-56-5](/img/structure/B2487372.png)
(3R,5R,7R)-adamantan-1-yl((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3R,5R,7R)-adamantan-1-yl((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using several methods and has been found to have unique biochemical and physiological effects.2.1]oct-2-en-8-yl)methanone.
Scientific Research Applications
Novel Anti-inflammatory Agents
- Synthesis and Biological Evaluation : A series of novel adamantane–tetrahydropyrimidine hybrids were synthesized and evaluated for their anti-inflammatory activities. Certain compounds within this series showed excellent and promising anti-inflammatory activities, indicating the potential therapeutic application of adamantane derivatives in treating inflammation-related conditions (Kalita et al., 2015).
Chemistry and Structural Analysis
Cyclotetramerization and Derivatives : Research into the cyclotetramerization of ethynyl ethers to form adamantane derivatives underscores the versatility of adamantane-based compounds in organic synthesis. These compounds' structures were elucidated through various spectroscopic methods, furthering our understanding of adamantane's chemistry (Braams et al., 2010).
Carbene Fragmentation Reactions : Studies on solvent-equilibrated ion pairs from carbene fragmentation reactions involving adamantyl cations offer insights into the reactivity and potential applications of adamantane derivatives in organic synthesis and the design of new materials (Moss et al., 2004).
Pharmacological Evaluation
- Cannabimimetic Drugs of Abuse : Adamantane derivatives, including those related to the query molecule, have been identified as cannabimimetic indoles of abuse. Research aimed at understanding their structure-activity relationships reveals significant insights into their pharmacological profiles, highlighting the need for regulatory oversight and further investigation into their effects (Banister et al., 2013).
Synthesis Techniques
- Rhodium-Catalyzed Cycloaddition : The enantioselective synthesis of highly functionalized 8-azabicyclo[3.2.1]octa-2,6-dienes (tropanes) via rhodium-catalyzed [4 + 3] cycloaddition represents a novel approach to constructing adamantane-based molecules, which could be useful in synthesizing complex organic molecules (Reddy & Davies, 2007).
Properties
IUPAC Name |
1-adamantyl(8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO/c20-17(19-15-2-1-3-16(19)5-4-15)18-9-12-6-13(10-18)8-14(7-12)11-18/h1-2,12-16H,3-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZFXVIWWAYOAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C=CCC1N2C(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.